Cas no 1522595-83-0 ([3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine)
1522595-83-0 structure
Product Name:[3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine
CAS No:1522595-83-0
MF:C10H10FN3
MW:191.204905033112
CID:5161158
Update Time:2023-03-02
[3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine Chemical and Physical Properties
Names and Identifiers
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- [3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine
- 1H-Pyrazole-4-methanamine, 3-(2-fluorophenyl)-
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- Inchi: 1S/C10H10FN3/c11-9-4-2-1-3-8(9)10-7(5-12)6-13-14-10/h1-4,6H,5,12H2,(H,13,14)
- InChI Key: OLLFRWBSAHOSCU-UHFFFAOYSA-N
- SMILES: N1C=C(CN)C(C2=CC=CC=C2F)=N1
Computed Properties
- Exact Mass: 191.086
- Monoisotopic Mass: 191.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7A^2
[3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506194-1g |
(3-(2-Fluorophenyl)-1H-pyrazol-4-yl)methanamine |
1522595-83-0 | 97% | 1g |
$465 | 2022-06-12 |
[3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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